Cas no 110623-24-0 (3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-)

3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl- structure
110623-24-0 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-
CAS No:110623-24-0
MF:C10H10ClN3S
MW:239.724499225616
CID:144094
PubChem ID:163824
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-
    • 5-(4-chlorophenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
    • BRN 5037885
    • 5-(4-Chlorophenyl)-2,4-Dimethyl-3H-1,2,4-Triazole-3-Thione
    • DTXSID80149325
    • BQGRNCIJMQGMBY-UHFFFAOYSA-N
    • 5-(4-Chlorophenyl)-2,4-dihydro-2,4-dimethyl-3H-1,2,4-triazole-3-thione
    • 110623-24-0
    • Mdl 19660
    • 2,4-Dihydro-5-(4-chlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione
    • CHEMBL21397
    • MDL 19,660
    • MDL-19660
    • SCHEMBL7306147
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-chlorophenyl)-2,4-dimethyl-
    • Inchi: 1S/C10H10ClN3S/c1-13-9(12-14(2)10(13)15)7-3-5-8(11)6-4-7/h3-6H,1-2H3
    • InChI Key: BQGRNCIJMQGMBY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NN(C)C(N1C)=S

Computed Properties

  • Exact Mass: 239.0286
  • Monoisotopic Mass: 239.0283962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 18.84
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